![molecular formula C24H32N4O B6099307 N-benzyl-1'-(4-pyridinylmethyl)-1,4'-bipiperidine-3-carboxamide](/img/structure/B6099307.png)
N-benzyl-1'-(4-pyridinylmethyl)-1,4'-bipiperidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-1'-(4-pyridinylmethyl)-1,4'-bipiperidine-3-carboxamide, also known as BRL-15572, is a compound that has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
N-benzyl-1'-(4-pyridinylmethyl)-1,4'-bipiperidine-3-carboxamide is a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of reward and motivation pathways in the brain. By blocking this receptor, this compound has been shown to reduce drug-seeking behavior and addiction-related behaviors in animal models.
Biochemical and Physiological Effects:
This compound has been shown to have a range of effects on the brain and nervous system, including reducing dopamine release, increasing glutamate release, and altering the activity of certain ion channels. These effects are thought to be responsible for its therapeutic potential in addiction-related disorders.
Advantages and Limitations for Lab Experiments
One advantage of using N-benzyl-1'-(4-pyridinylmethyl)-1,4'-bipiperidine-3-carboxamide in lab experiments is its high selectivity for the dopamine D3 receptor, which allows for more precise manipulation of this receptor without affecting other receptors in the brain. However, one limitation is that it has only been studied in animal models, and its effects in humans are not yet fully understood.
Future Directions
There are several potential future directions for research on N-benzyl-1'-(4-pyridinylmethyl)-1,4'-bipiperidine-3-carboxamide. One area of interest is its potential use in the treatment of addiction-related disorders, such as drug addiction and gambling addiction. Another direction is to explore its effects on other receptors and neurotransmitters in the brain, and its potential use in other neurological disorders. Additionally, further studies are needed to fully understand its safety and efficacy in humans.
Synthesis Methods
N-benzyl-1'-(4-pyridinylmethyl)-1,4'-bipiperidine-3-carboxamide can be synthesized using a multi-step process that involves the reaction of 1,4-bis(4-pyridyl)-2,3-diaza-1,3-butadiene with benzylamine, followed by N-carboxylation with ethyl chloroformate. The final product is obtained after purification through column chromatography.
Scientific Research Applications
N-benzyl-1'-(4-pyridinylmethyl)-1,4'-bipiperidine-3-carboxamide has been studied for its potential therapeutic applications in various fields, including neuroscience, pharmacology, and physiology. Its ability to modulate the activity of certain receptors in the brain and nervous system has been of particular interest.
properties
IUPAC Name |
N-benzyl-1-[1-(pyridin-4-ylmethyl)piperidin-4-yl]piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H32N4O/c29-24(26-17-20-5-2-1-3-6-20)22-7-4-14-28(19-22)23-10-15-27(16-11-23)18-21-8-12-25-13-9-21/h1-3,5-6,8-9,12-13,22-23H,4,7,10-11,14-19H2,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQOAWEMROWEISY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2CCN(CC2)CC3=CC=NC=C3)C(=O)NCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H32N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.